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Compound of Interest

Compound Name: 4-Methylbenzyl cyanide

Cat. No.: B1329489

An In-depth Technical Guide to the Physical Properties of 4-Methylbenzyl Cyanide

For researchers, scientists, and professionals in drug development, a precise understanding of
the physical characteristics of chemical compounds is fundamental. This document provides a
detailed overview of the key physical properties of 4-Methylbenzyl cyanide (also known as 4-
methylphenylacetonitrile), specifically its boiling point and density. It includes standardized
experimental protocols for the determination of these properties.

Physical Properties of 4-Methylbenzyl Cyanide

4-Methylbenzyl cyanide is a liquid at room temperature.[1] Its key physical properties are
summarized in the table below.
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Physical Property Value Conditions
Boiling Point 242 - 243 °C at 760 mmHg[1][2]
Density 0.992 g/mL at 25 °C[2]
Density / Specific Gravity 0.990 Not specified
Molecular Formula CoHoN

Molecular Weight 131.17 g/mol

Melting Point 18 °C[2]

Flash Point 106 °C[1][3] Closed cup[3]

Experimental Protocols

Accurate determination of physical properties is crucial for the synthesis, purification, and

application of chemical compounds. The following are standard methodologies for determining

the boiling point and density of a liquid such as 4-Methylbenzyl cyanide.

Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[4][5][6] This protocol describes the capillary method, often utilizing a Thiele tube for

uniform heating.

Apparatus:

e Thiele tube or oil bath

e Thermometer

o Small test tube (fusion tube)

o Capillary tube, sealed at one end

e Heat source (e.g., Bunsen burner)

 Liquid paraffin or other suitable high-boiling liquid
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e Stand and clamp
Procedure:
o A small quantity of 4-Methylbenzyl cyanide is placed into the small test tube.

o Acapillary tube, sealed at one end, is placed into the test tube with its open end submerged
in the liquid.[4]

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is clamped and immersed in a Thiele tube filled with liquid paraffin, ensuring
the heat-transfer liquid is not in direct contact with the sample.[4]

o The side arm of the Thiele tube is gently heated, allowing convection currents to ensure
uniform temperature distribution.[4]

o As the temperature rises, air trapped in the capillary tube will escape, forming a stream of
bubbles.[6]

e Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.[4]

e The heat source is then removed, and the liquid is allowed to cool.

» The boiling point is the temperature at which the stream of bubbles stops and the liquid
begins to enter the capillary tube.[4] This temperature is recorded.

Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is the mass of a substance per unit volume.[7] It can be determined by accurately
measuring the mass of a known volume of the liquid.

Apparatus:

 Digital balance (accurate to at least 0.01 g)
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Graduated cylinder (e.g., 25 mL or 50 mL) or a density bottle (pycnometer) for higher
accuracy[8]

Thermometer

Procedure:

The mass of a clean, dry graduated cylinder or density bottle is measured and recorded

(m1).[8]

A specific volume of 4-Methylbenzyl cyanide is carefully added to the graduated cylinder
(e.g., 20 mL). The volume (V) is read from the bottom of the meniscus at eye level to avoid
parallax error.[7][8]

The mass of the graduated cylinder containing the liquid is measured and recorded (m:2).[8]

The temperature of the liquid is measured and recorded, as density is temperature-
dependent.[7]

The mass of the liquid (m) is calculated by subtracting the mass of the empty cylinder from
the mass of the filled cylinder (m = m2 - m1).[9]

The density (p) is then calculated using the formula: p = m / V.[8]

For improved accuracy, the measurement should be repeated multiple times, and the
average value calculated.[8]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and

its determined physical characteristics.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/product/b1329489?utm_src=pdf-body
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Chemical Entity
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is characterized by is characterized by
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Click to download full resolution via product page

Fig. 1. Relationship between 4-Methylbenzyl Cyanide and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyanide-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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